Cas no 1380359-84-1 (PARPi-FL)
PARPi-FL structure
Product Name:PARPi-FL
CAS No:1380359-84-1
MF:C34H32BF3N6O3
MW:640.462497711182
CID:5583804
PubChem ID:70697686
Update Time:2026-03-11
PARPi-FL Chemical and Physical Properties
Names and Identifiers
-
- Parpi-fl
- 4-[[3-[4-[3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanoyl]piperazine-1-carbonyl]-4-fluorophenyl]methyl]-2H-phthalazin-1-one
- BORON, (4-((3-((4-(3-(5-((3,5-DIMETHYL-2H-PYRROL-2-YLIDENE-.KAPPA.N)METHYL)-1H-PYRROL-2-YL-.KAPPA.N)-1-OXOPROPYL)-1-PIPERAZINYL)CARBONYL)-4-FLUOROPHENYL)METHYL)-1(2H)-PHTHALAZINONATO)DIFLUORO-, (T-4)-
- 5,5-Difluoro-7-(3-(4-(2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoyl)piperazin-1-yl)-3-oxopropyl)-1,3-dimethyl-5H-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
- Boron, (4-((3-((4-(3-(5-((3,5-dimethyl-2H-pyrrol-2-ylidene-kappaN)methyl)-1H-pyrrol-2-yl-kappaN)-1-oxopropyl)-1-piperazinyl)carbonyl)-4-fluorophenyl)methyl)-1(2H)-phthalazinonato)difluoro-, (T-4)-
- ZMX54372EH
- (T-4)-[4-[[3-[[4-[3-[5-[(3,5-Dimethyl-2H-pyrrol-2-ylidene-?N)methyl]-1H-pyrrol-2-yl-?N-1-oxopropyl]-1-piperazinyl]carbonyl]-4-fluorophenyl]methyl]-1(2H)-phthalazinonato]difluoroboron
- 1380359-84-1
- Olaparib-bodipy FL
- UNII-ZMX54372EH
- Boron-dipyrromethene-modified Olaparib Fluorescent Imaging Agent
- DA-76608
- GLXC-20166
- Fluorescent PARP1 Inhibitor PARPi-FL
- BODIPY-modified Olaparib Fluorescent Imaging Agent
- Fluorescent PARPi Binding Imaging Agent PARPi-FL
- AZD2281-BODIPY FL
- PARPi-FL
-
- Inchi: 1S/C34H32BF3N6O3/c1-21-17-22(2)43-31(21)20-25-9-8-24(44(25)35(43,37)38)10-12-32(45)41-13-15-42(16-14-41)34(47)28-18-23(7-11-29(28)36)19-30-26-5-3-4-6-27(26)33(46)40-39-30/h3-9,11,17-18,20H,10,12-16,19H2,1-2H3,(H,40,46)
- InChI Key: IGUTVNUEFKPBGK-UHFFFAOYSA-N
- SMILES: F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(N3CCN(C(C4C(=CC=C(CC5C6C=CC=CC=6C(NN=5)=O)C=4)F)=O)CC3)=O)=[N+]21)F
Computed Properties
- Exact Mass: 640.2581036g/mol
- Monoisotopic Mass: 640.2581036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 47
- Rotatable Bond Count: 6
- Complexity: 1430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90Ų
PARPi-FL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-120115-1mg |
PARPi-FL |
1380359-84-1 | 99.74% | 1mg |
¥5659 | 2024-07-23 |
PARPi-FL Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
1380359-84-1 (PARPi-FL) Related Products
- 302795-84-2(BODIPY FL alkyne)
- 2183473-02-9(N-(6-aminohexyl)-3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide)
- 2360493-46-3(BDP FL DBCO)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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